Cas no 429669-07-8 (tert-butyl 3-methoxyazetidine-1-carboxylate)

Technical Introduction: tert-Butyl 3-methoxyazetidine-1-carboxylate is a protected azetidine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating further functionalization. The 3-methoxy substitution enhances solubility and reactivity, making it valuable for constructing complex heterocyclic frameworks. Its rigid azetidine ring contributes to conformational constraint in drug design, improving target binding affinity. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including protease inhibitors and receptor modulators. High purity and consistent performance ensure reliable results in multistep synthetic routes.
tert-butyl 3-methoxyazetidine-1-carboxylate structure
429669-07-8 structure
Product Name:tert-butyl 3-methoxyazetidine-1-carboxylate
CAS No:429669-07-8
MF:C9H17NO3
MW:187.236182928085
MDL:MFCD08689580
CID:328754
PubChem ID:22243050
Update Time:2025-10-29

tert-butyl 3-methoxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-BOC-3-(METHOXY)AZETIDINE
    • 1-Boc-3-methoxyazetidine
    • 1-Azetidinecarboxylicacid, 3-methoxy-, 1,1-dimethylethyl ester
    • tert-butyl 3-methoxyazetidine-1-carboxylate
    • tert-butyl3-methoxyazetidine-1-carboxylate
    • 1-N-Boc-3-methoxyazetidine
    • 1-Boc-3-(methoxy);azetidine
    • N-BOC-3-METHOXYAZETIDINE
    • ZENIBVFXWKRVMK-UHFFFAOYSA-N
    • 1-t-butoxycarbonyl-3-methoxyazetidine
    • PB14605
    • SY033745
    • AM808158
    • AB
    • AB0006482
    • 4
    • AB6711
    • 429669-07-8
    • CS-W016850
    • DTXSID70623765
    • AC-26592
    • EN300-188459
    • 1-AZETIDINECARBOXYLIC ACID, 3-METHOXY-, 1,1-DIMETHYLETHYL ESTER
    • FT-0683046
    • AKOS006290004
    • MFCD08689580
    • DS-16859
    • SCHEMBL933025
    • DB-363341
    • MDL： MFCD08689580
    • Inchi： 1S/C9H17NO3/c1-9(2,3)13-8(11)10-5-7(6-10)12-4/h7H,5-6H2,1-4H3
    • InChI Key： ZENIBVFXWKRVMK-UHFFFAOYSA-N
    • SMILES： O(C)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 187.12100
  • Monoisotopic Mass: 187.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.06±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 232.8±33.0 ºC (760 Torr),
  • Flash Point: 94.6±25.4 ºC,
  • Solubility: Slightly soluble (10 g/l) (25 º C),
  • PSA: 38.77000
  • LogP: 1.19000

tert-butyl 3-methoxyazetidine-1-carboxylate Security Information

  • HazardClass：IRRITANT

tert-butyl 3-methoxyazetidine-1-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 3-methoxyazetidine-1-carboxylate Pricemore >>

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